![molecular formula C18H22FNO4S B2795249 4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide CAS No. 1396847-30-5](/img/structure/B2795249.png)
4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H22FNO4S and its molecular weight is 367.44. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiopharmaceutical Synthesis
The synthesis of radiolabeled compounds for potential use in positron emission tomography (PET) and other imaging modalities is a significant application area. For instance, Vos and Slegers (1994) developed a synthesis procedure for a radioligand aimed at the GABA receptor in the brain, which involves steps that could be analogous to handling compounds similar to the one due to the complexity of the molecules involved (Vos & Slegers, 1994).
Fluorescent Probe Development
Compounds with benzenesulfonamide groups have been explored for their potential as fluorescent probes. Kimber et al. (2003) described the synthesis of Zinquin-related fluorophores, highlighting the importance of structural features for fluorescence, particularly in the context of zinc (II) ion detection, indicating the relevance of such compounds in developing specific fluorophores for biological applications (Kimber et al., 2003).
Anticancer Agent Synthesis
Aminothiazole-paeonol derivatives, including molecules structurally related to the queried compound, have been synthesized and evaluated for their anticancer activity. Tsai et al. (2016) found significant inhibitory activity against various cancer cell lines, demonstrating the potential of such molecules in developing new anticancer therapies (Tsai et al., 2016).
Molecular Structure and Interaction Studies
Studies on the crystal structures of related compounds can provide insights into their supramolecular architecture, as shown by Rodrigues et al. (2015) and Gelbrich et al. (2012). These studies reveal how variations in molecular substitutions affect intermolecular interactions and crystal packing, which is crucial for understanding the physicochemical properties and potential applications of these molecules (Rodrigues et al., 2015); (Gelbrich et al., 2012).
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. It is known that many bioactive aromatic compounds, including those containing the indole nucleus, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.
Mode of Action
For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Given the wide range of biological activities associated with similar compounds, it is likely that the compound could have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
4-fluoro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FNO4S/c1-13-10-16(8-9-17(13)19)25(22,23)20-12-18(2,21)11-14-4-6-15(24-3)7-5-14/h4-10,20-21H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXILEZQVRJZJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC(C)(CC2=CC=C(C=C2)OC)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.